![molecular formula C14H9Cl3N4S B302693 1-(4-chlorophenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-1H-tetraazole](/img/structure/B302693.png)
1-(4-chlorophenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-1H-tetraazole
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Overview
Description
1-(4-chlorophenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-1H-tetraazole, also known as TAK-915, is a novel compound that has been synthesized and studied for its potential use in treating cognitive disorders. This compound has shown promising results in preclinical studies, making it an exciting area of research for the scientific community.
Mechanism of Action
The exact mechanism of action of 1-(4-chlorophenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-1H-tetraazole is not yet fully understood. However, it is believed to work by modulating the activity of a specific type of receptor in the brain known as the metabotropic glutamate receptor 5 (mGluR5). This receptor is involved in regulating a wide range of brain functions, including learning and memory. By modulating the activity of this receptor, this compound may be able to improve cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. These include increased levels of brain-derived neurotrophic factor (BDNF), a protein that is important for neuronal growth and survival. This compound has also been shown to increase the activity of certain types of brain cells known as inhibitory interneurons, which play a key role in regulating neuronal activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-chlorophenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-1H-tetraazole for lab experiments is its specificity for the mGluR5 receptor. This makes it a useful tool for studying the role of this receptor in various brain functions. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects in animal models.
Future Directions
There are many potential future directions for research on 1-(4-chlorophenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-1H-tetraazole. One area of interest is its potential use in combination with other drugs for the treatment of cognitive disorders. Another area of research is the development of more potent and selective mGluR5 modulators that may have even greater therapeutic potential. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on other brain functions and systems.
Synthesis Methods
The synthesis of 1-(4-chlorophenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-1H-tetraazole involves a multi-step process that begins with the reaction of 2,4-dichlorobenzyl chloride with sodium sulfide to form 2,4-dichlorobenzyl thiol. This thiol is then reacted with 4-chlorophenyl isocyanate to form the desired tetrazole compound. The synthesis of this compound is a complex process that requires careful control of reaction conditions and purification techniques to ensure high purity and yield.
Scientific Research Applications
1-(4-chlorophenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-1H-tetraazole has been studied extensively for its potential use in treating cognitive disorders such as Alzheimer's disease and schizophrenia. Preclinical studies have shown that this compound can improve cognitive function and memory in animal models of these diseases. This compound has also been shown to have neuroprotective effects, suggesting that it may be useful in preventing or slowing the progression of neurodegenerative diseases.
properties
Molecular Formula |
C14H9Cl3N4S |
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Molecular Weight |
371.7 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-5-[(2,4-dichlorophenyl)methylsulfanyl]tetrazole |
InChI |
InChI=1S/C14H9Cl3N4S/c15-10-3-5-12(6-4-10)21-14(18-19-20-21)22-8-9-1-2-11(16)7-13(9)17/h1-7H,8H2 |
InChI Key |
SVEJSQWYKBJZHX-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1N2C(=NN=N2)SCC3=C(C=C(C=C3)Cl)Cl)Cl |
Canonical SMILES |
C1=CC(=CC=C1N2C(=NN=N2)SCC3=C(C=C(C=C3)Cl)Cl)Cl |
Origin of Product |
United States |
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